Cas no 1086380-46-2 (7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 1086380-46-2
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 4679523
• Update Time: 2025-10-28

7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 7-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylic acid
• SBB053298
• 7-(trifluoromethyl)-2H,3H,4H-benzo[e]1,4-oxazaperhydroine-2-carboxylic acid

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)5-1-2-6-7(3-5)17-8(4-14-6)9(15)16/h1-3,8,14H,4H2,(H,15,16)
• InChI Key： SDMGVMKYXXJFLQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OC(C(=O)O)CN2)(F)F

Computed Properties

• Exact Mass: 247.046
• Monoisotopic Mass: 247.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Additional information on 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1086380-46-2)

7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1086380-46-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group in its structure imparts unique chemical and pharmacological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid consists of a benzoxazine ring fused with a carboxylic acid moiety and a trifluoromethyl substituent. The benzoxazine ring is a six-membered heterocyclic compound with an oxygen atom and a nitrogen atom in the ring. The carboxylic acid group provides the compound with acidic properties, while the trifluoromethyl group enhances its lipophilicity and metabolic stability.

In recent years, there has been increasing interest in the development of compounds with improved pharmacological profiles for various therapeutic applications. The trifluoromethyl group in 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid has been shown to enhance the potency and selectivity of many drugs. This is particularly important in the design of new therapeutic agents for conditions such as cancer, neurological disorders, and inflammatory diseases.

One of the key areas of research involving 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in cancer cells. By targeting these kinases, 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid may offer a novel approach to cancer therapy.

Beyond its potential as an enzyme inhibitor, 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has shown that this compound can modulate the activity of pro-inflammatory cytokines and other mediators of inflammation, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization and functional group modifications. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In addition to its therapeutic potential, 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique chemical structure makes it an attractive starting material for the development of new drugs with enhanced pharmacological properties. Researchers are continuously exploring new derivatives and analogs of this compound to optimize its biological activity and reduce potential side effects.

The safety profile of 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is another important aspect of its development as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and any potential adverse effects.

Clinical trials are currently underway to evaluate the efficacy and safety of 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid in various disease models. These trials aim to provide robust data on its pharmacokinetics, pharmacodynamics, and overall therapeutic potential. Early results from these trials have been promising, indicating that this compound may offer significant benefits for patients suffering from certain diseases.

In conclusion, 7-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1086380-46-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for future advancements in drug discovery and development.